N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide

• Molecular Formula: C15H14N4O
• Molecular Weight: 266.3 g/mol
• IUPAC Name: N-(6-methyl-2-phenylbenzotriazol-5-yl)acetamide
• InChI: InChI=1S/C15H14N4O/c1-10-8-14-15(9-13(10)16-11(2)20)18-19(17-14)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,16,20)
• InChI Key: QUSJUYGHRCPKQJ-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C)C3=CC=CC=C3
• solubility: 4.7 [ug/mL]

Description

N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)acetamide, commonly known as MBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the benzotriazole family, which is known for its unique properties and diverse applications.

Scientific Research Applications

MBTA has been extensively studied for its potential applications in various fields, including photovoltaics, fluorescent sensors, and organic light-emitting diodes. It has been shown to exhibit excellent photophysical properties, including high fluorescence quantum yield and good thermal stability, making it an ideal candidate for use in these applications. MBTA has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The exact mechanism of action of MBTA is not fully understood, but it is believed to interact with cellular signaling pathways involved in cell growth and proliferation. MBTA has been shown to inhibit the activity of certain enzymes involved in these pathways, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
MBTA has been shown to have a range of biochemical and physiological effects, including anti-cancer activity, antioxidant activity, and neuroprotective effects. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MBTA is its ease of synthesis and purification, making it a readily available compound for scientific research. It also exhibits excellent photophysical properties, making it an ideal candidate for use in various applications. However, one of the limitations of MBTA is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving MBTA. One potential area of research is the development of new applications for MBTA in the fields of photovoltaics and organic light-emitting diodes. Another area of research is the investigation of the anti-cancer activity of MBTA and its potential use in cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of MBTA and its biochemical and physiological effects.

Synthesis Methods

The synthesis of MBTA involves the reaction of 6-methyl-2-phenylbenzotriazole with acetic anhydride in the presence of a catalyst such as sulfuric acid or phosphoric acid. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization. The synthesis of MBTA is a relatively simple process and can be easily scaled up for large-scale production.